Cas no 53759-50-5 (Antibiotic 66-40D)

Antibiotic 66-40D structure
Antibiotic 66-40D structure
Product Name:Antibiotic 66-40D
CAS No:53759-50-5
MF:C18H35N5O7
MW:433.499804735184
CID:871865
PubChem ID:3041261
Update Time:2025-04-19

Antibiotic 66-40D Chemical and Physical Properties

Names and Identifiers

    • 2-[4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-4-(methylamino)oxane-3,5-diol
    • 6-O-[3-Deoxy-3-(methylamino)-β-L-arabinopyranosyl]-4-O-(2,6-diamino-2,3,4,6-tetradeoxy-α-D-glycero-hexa-4-enopyranosyl)-2-deoxy-D-streptamine
    • Antibiotic 66-40D
    • 66-40D
    • 6640B
    • Sisomicin-B
    • 53759-50-5
    • D-Streptamine, O-3-deoxy-3-(methylamino)-alpha-D-xylopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-
    • 53797-16-3
    • DTXSID60968531
    • 4,6-Diamino-3-{[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-2-hydroxycyclohexyl 3-deoxy-3-(methylamino)pentopyranoside
    • Inchi: 1S/C18H35N5O7/c1-23-12-11(24)6-27-18(13(12)25)30-16-10(22)4-9(21)15(14(16)26)29-17-8(20)3-2-7(5-19)28-17/h2,8-18,23-26H,3-6,19-22H2,1H3
    • InChI Key: DAKDDLIZULPEFW-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(CO1)O)NC)O)C1C(CC(C(C1O)OC1C(CC=C(CN)O1)N)N)N

Computed Properties

  • Exact Mass: 433.25364847g/mol
  • Monoisotopic Mass: 433.25364847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 214Ų
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